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Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B1352304

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Disperse Red 17
(C.l. 11210) in two common organic solvents: ethanol and acetone. While qualitative data
confirms its solubility, this document outlines detailed experimental protocols for the
guantitative determination of its solubility, addressing a critical need for researchers in various
fields, including materials science and drug development.

Core Properties of Disperse Red 17

Disperse Red 17 is a single azo dye known for its application in dyeing polyester and acetate
fibers.[1] Its fundamental physicochemical properties are crucial for understanding its behavior
in different solvent systems.

Property Value Source
Molecular Formula C17H20N404 [11[2]
Molecular Weight 344.37 g/mol [1]

CAS Number 3179-89-3

Appearance Dark brown powder

Melting Point 160°C

Water Solubility 0.3 mg/L at 22°C
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Qualitative Solubility

Disperse Red 17 is consistently reported as soluble in both ethanol and acetone. This general
solubility is a key characteristic for its use in various applications, including the formulation of
inks and coatings. However, for scientific research and development, precise quantitative
solubility data is often necessary. To date, specific quantitative solubility values for Disperse
Red 17 in ethanol and acetone are not widely available in published literature.

Experimental Protocols for Quantitative Solubility
Determination

To address the absence of quantitative data, this section provides detailed methodologies for
determining the solubility of Disperse Red 17 in ethanol and acetone. Two primary methods
are presented: UV-Vis Spectrophotometry and the Gravimetric Method.

Logical Workflow for Method Selection

The choice between UV-Vis Spectrophotometry and the Gravimetric method depends on
factors such as the availability of a pure analytical standard and the specific requirements of
the experiment. The following diagram illustrates a logical workflow for selecting the
appropriate method.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1352304?utm_src=pdf-body
https://www.benchchem.com/product/b1352304?utm_src=pdf-body
https://www.benchchem.com/product/b1352304?utm_src=pdf-body
https://www.benchchem.com/product/b1352304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Solubility Determination Method Selection

Start: Need Quantitative Solubility Data

Is a pure analytical standard of Disperse Red 17 available?

UV-Vis Spectrophotometry Gravimetric Method

(Requires calibration curve) (Does not require a standard)

End: Quantitative Solubility Determined

Click to download full resolution via product page

Caption: Logical workflow for selecting a solubility determination method.

UV-Vis Spectrophotometry Method

This method is highly sensitive and suitable when a pure analytical standard of Disperse Red
17 is available to create a calibration curve.

3.1.1. Preparation of Standard Solutions

o Stock Solution: Accurately weigh a known mass of analytical grade Disperse Red 17 and
dissolve it in the chosen solvent (ethanol or acetone) in a volumetric flask to prepare a stock
solution of a known concentration (e.g., 100 mg/L).
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Serial Dilutions: Perform serial dilutions of the stock solution to prepare a series of standard
solutions with decreasing concentrations (e.g., 50, 25, 12.5, 6.25, and 3.125 mg/L).

3.1.2. Determination of Maximum Absorbance Wavelength (Amax)

Using the most concentrated standard solution, scan the UV-Visible spectrum over a relevant
wavelength range to identify the Amax, the wavelength at which Disperse Red 17 exhibits
maximum absorbance.

3.1.3. Generation of a Calibration Curve

Set the spectrophotometer to the determined Amax.
Measure the absorbance of each standard solution, using the pure solvent as a blank.
Plot a graph of absorbance versus concentration for the standard solutions.

Perform a linear regression analysis to obtain the equation of the line (y = mx + ¢) and the
correlation coefficient (R2). An R2 value close to 1.0 indicates a good linear relationship.

3.1.4. Preparation of a Saturated Solution

Add an excess amount of Disperse Red 17 to a known volume of the solvent in a sealed
container.

Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-48
hours) to ensure equilibrium is reached.

After agitation, allow the solution to stand undisturbed for at least 2 hours to let the excess
solid settle.

3.1.5. Measurement and Calculation

Carefully withdraw a sample from the supernatant of the saturated solution.

Filter the sample through a 0.45 um syringe filter to remove any undissolved particles.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1352304?utm_src=pdf-body
https://www.benchchem.com/product/b1352304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Dilute the filtered saturated solution with the same solvent to bring the absorbance within the
linear range of the calibration curve. The dilution factor must be accurately recorded.

o Measure the absorbance of the diluted saturated solution at Amax.

o Calculate the concentration of the diluted solution using the equation from the calibration
curve.

o Multiply the calculated concentration by the dilution factor to determine the solubility of
Disperse Red 17 in the solvent.

Gravimetric Method

The gravimetric method is a direct and reliable technique that does not require an analytical
standard. It is based on the mass of the solute dissolved in a known volume of a saturated
solution.

3.2.1. Preparation of a Saturated Solution

Add an excess amount of Disperse Red 17 to a series of glass vials.

Accurately pipette a known volume of the solvent (ethanol or acetone) into each vial.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic shaker at a constant temperature (e.g., 25°C) and agitate for
a predetermined period (e.g., 24-48 hours) to reach equilibrium.

3.2.2. Sample Collection and Filtration

» Allow the vials to stand undisturbed at the set temperature for at least 2 hours for the
undissolved solid to settle.

o Carefully draw a known volume of the supernatant using a syringe.

o Immediately attach a 0.45 um syringe filter and dispense the clear, saturated solution into a
pre-weighed, clean, and dry volumetric flask.
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3.2.3. Gravimetric Analysis
e Record the exact volume of the filtered saturated solution.

» Place the volumetric flask in an oven at a temperature sufficient to evaporate the solvent
without degrading the dye (e.g., 60-80°C, under vacuum if necessary).

e Once all the solvent has evaporated, cool the flask in a desiccator to room temperature.
» Weigh the flask containing the dried dye residue on an analytical balance.

o Repeat the drying and weighing process until a constant weight is achieved.

3.2.4. Calculation of Solubility

o Calculate the mass of the dissolved Disperse Red 17 by subtracting the initial weight of the
empty flask from the final constant weight.

o The solubility (S) can be expressed in grams per liter (g/L) using the following formula: S
(g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))

Visualization of Experimental Workflow

The following diagram outlines the general experimental workflow for determining the solubility
of Disperse Red 17.
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General Workflow for Solubility Determination
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Caption: General experimental workflow for solubility determination.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1352304?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

While Disperse Red 17 is known to be soluble in ethanol and acetone, this guide highlights the
current lack of specific quantitative data in the public domain. The detailed experimental
protocols for UV-Vis spectrophotometry and gravimetric analysis provided herein offer
researchers the necessary tools to accurately determine these crucial parameters. The logical
and experimental workflow diagrams serve as a clear visual aid for planning and executing
these determinations, empowering scientists and professionals in drug development and other
fields to obtain the precise solubility data required for their research and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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